Cas no 892502-00-0 (Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1))

• Product Name: Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1)
• CAS No: 892502-00-0
• MF: C₉H₁₇Cl₂N₃O₃
• MW: 286.155580282211
• MDL: MFCD08690296
• CID: 714498
• Update Time: 2024-01-31

Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-2-carboxylicacid, 5,6,7,8-tetrahydro-, ethyl ester, hydrochloride, hydrate (1:2:1)
• ETHYL 5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE DIHYDROCHLORIDE HEMIHYDRATE
• ETHYL 5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE DIHYDROCHLORIDE HYDRATE

• MDL： MFCD08690296
• Inchi： 1S/C9H13N3O2.2ClH.H2O/c1-2-14-9(13)7-6-12-4-3-10-5-8(12)11-7;;;/h6,10H,2-5H2,1H3;2*1H;1H2
• InChI Key： FVACSCIVHHZRPL-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CN2CCNCC2=N1.Cl.Cl.O

Computed Properties

• Exact Mass: 285.06500
• Monoisotopic Mass: 285.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• Boiling Point: 511.6°C at 760 mmHg
• Flash Point: 263.2°C
• PSA: 65.38000
• LogP: 2.03150